2-(3-Bromo-2,6-difluorophenyl)-N-[(E)-2-phenylethenyl]sulfonylacetamide

• IUPAC Name: 2-(3-bromo-2,6-difluorophenyl)-N-[(E)-2-phenylethenyl]sulfonylacetamide
• InChI: InChI=1S/C16H12BrF2NO3S/c17-13-6-7-14(18)12(16(13)19)10-15(21)20-24(22,23)9-8-11-4-2-1-3-5-11/h1-9H,10H2,(H,20,21)/b9-8+
• InChI Key: LCYXCFCAPPUVNE-CMDGGOBGSA-N
• Canonical SMILES: C1=CC=C(C=C1)C=CS(=O)(=O)NC(=O)CC2=C(C=CC(=C2F)Br)F
• Isomeric SMILES: C1=CC=C(C=C1)/C=C/S(=O)(=O)NC(=O)CC2=C(C=CC(=C2F)Br)F
• Molecular Formula: C16H12BrF2NO3S
• Molecular Weight: 416.2 g/mol

Description

2-(3-Bromo-2,6-difluorophenyl)-N-[(E)-2-phenylethenyl]sulfonylacetamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is also known as BDFSA and has a molecular weight of 428.34 g/mol.

Mechanism of Action

The mechanism of action of BDFSA is not fully understood. However, it is believed that BDFSA inhibits the activity of certain enzymes in the body, which are involved in the development and progression of various diseases. BDFSA has been shown to inhibit the activity of histone deacetylase, which plays a crucial role in the regulation of gene expression. By inhibiting the activity of histone deacetylase, BDFSA can alter the expression of genes involved in the development of cancer and other diseases.
Biochemical and Physiological Effects
BDFSA has been shown to have significant biochemical and physiological effects. In vitro studies have shown that BDFSA inhibits the proliferation of cancer cells and induces apoptosis (programmed cell death) in cancer cells. BDFSA has also been shown to improve glucose tolerance and insulin sensitivity in animal models of diabetes. In addition, BDFSA has been shown to improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

BDFSA has several advantages for lab experiments. It is a relatively stable compound that can be easily synthesized in large quantities. BDFSA is also soluble in common organic solvents, making it easy to handle in the lab. However, BDFSA has some limitations for lab experiments. It is a relatively new compound, and its properties and behavior in different experimental conditions are not well understood. In addition, BDFSA has not been extensively tested for its toxicity and safety in humans.

Future Directions

There are several future directions for research on BDFSA. One direction is to study the structure-activity relationship of BDFSA to identify more potent analogs with improved pharmacological properties. Another direction is to study the toxicity and safety of BDFSA in humans to assess its potential as a drug candidate. Furthermore, BDFSA can be used as a building block for the synthesis of novel materials with unique properties, and further research can be done in this area. Finally, BDFSA can be studied for its potential as a catalyst for the degradation of pollutants in water and soil.
Conclusion
In conclusion, 2-(3-Bromo-2,6-difluorophenyl)-N-[(E)-2-phenylethenyl]sulfonylacetamide is a promising compound with potential applications in various fields. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the properties and behavior of BDFSA and its potential applications in different fields.

Synthesis Methods

The synthesis of BDFSA involves the reaction of 2-(3-Bromo-2,6-difluorophenyl)acetic acid with thionyl chloride to form 2-(3-Bromo-2,6-difluorophenyl)acetyl chloride. The resulting compound is then reacted with N-[(E)-2-phenylethenyl]sulfonylamine to form BDFSA. The reaction scheme is shown below:

Scientific Research Applications

BDFSA has been extensively studied for its potential applications in various fields such as medicinal chemistry, materials science, and environmental science. In medicinal chemistry, BDFSA has shown promising results as a potential drug candidate for the treatment of various diseases such as cancer, Alzheimer's disease, and diabetes. In materials science, BDFSA has been used as a building block for the synthesis of novel materials with unique properties. In environmental science, BDFSA has been studied for its potential use as a catalyst for the degradation of pollutants in water and soil.